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Compound of Interest

Compound Name: Amino-PEG24-acid

Cat. No.: B1192114

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for the covalent conjugation of Amino-
PEG24-acid to carboxyl-containing molecules or surfaces using the 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) coupling chemistry.
This protocol is widely employed in bioconjugation, drug delivery, and surface modification to
enhance solubility, stability, and pharmacokinetic properties of various molecules.

Principle of the Reaction

The EDC/NHS coupling reaction is a two-step process that forms a stable amide bond between
a carboxyl group and a primary amine.

 Activation of the Carboxylic Acid: EDC reacts with a carboxyl group to form a highly reactive
O-acylisourea intermediate. This intermediate is unstable in aqueous solutions and prone to
hydrolysis.[1][2]

o Formation of a Stable NHS Ester: To increase the stability of the reactive intermediate, NHS
is added. It reacts with the O-acylisourea intermediate to form a more stable, amine-reactive
NHS ester. This semi-stable ester is less susceptible to hydrolysis.[1][3][4]

e Amine Coupling: The amine group of Amino-PEG24-acid then reacts with the NHS ester,
forming a stable amide bond and releasing NHS.
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This two-step approach is preferred for biomolecules that contain both amine and carboxyl
groups to minimize polymerization.
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Carboxylic Acid + EDC
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> Stable Amide Bond
(R-CO-NH-PEG24-COOH)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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